Cas no 119212-24-7 (Aspidospermidine-3-carboxylicacid,2,3,6,7-tetradehydro-15-(17,18-didehydro-14,15-dihydroeburnamenin-14-yl)-16-methoxy-,methyl ester, (5a,12R,19a)- (9CI))

• Product Name: Aspidospermidine-3-carboxylicacid,2,3,6,7-tetradehydro-15-(17,18-didehydro-14,15-dihydroeburnamenin-14-yl)-16-methoxy-,methyl ester, (5a,12R,19a)- (9CI)
• CAS No: 119212-24-7
• MF: C₄₁H₄₆N₄O₃
• MW: 642.828950405121
• CID: 206474
• Update Time: 2024-03-01

Aspidospermidine-3-carboxylicacid,2,3,6,7-tetradehydro-15-(17,18-didehydro-14,15-dihydroeburnamenin-14-yl)-16-methoxy-,methyl ester, (5a,12R,19a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aspidospermidine-3-carboxylicacid,2,3,6,7-tetradehydro-15-(17,18-didehydro-14,15-dihydroeburnamenin-14-yl)-16-methoxy-,methyl ester, (5a,12R,19a)- (9CI)
• Aspidospermidine-3-carboxylicacid,2,3,6,7-tetradehydro-15-(17,18-didehydro-14,15-dihydroeburnamenin-14-yl)-16-methoxy-,methyl
• (+)-Tenuicausine
• 1H-Indolizino[8,1-cd]carbazole,aspidospermidine-3-carboxylic acid deriv.
• 1H-Indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine,aspidospermidine-3-carboxylic acid deriv.
• Aspidospermidine-3-carboxylicacid,2,3,6,7-tetradehydro-15-(17,18-didehydro-14,15-dihydroeburnamenin-14-yl)-16-methoxy-,methyl ester, (5a,12b,19a)-
• Eburnamenine,aspidospermidine-3-carboxylic acid deriv.
• Tenuicausine
• Aspidospermidine-3-carboxylic acid, 2,3,6,7-tetradehydro-15-(17,18-didehydro-14,15-dihydroeburnamenin-14-yl)-16-methoxy-, methyl ester, (5α,12R,19α)-

• Inchi： 1S/C41H46N4O3/c1-5-39-14-9-17-43-19-13-26-25-11-7-8-12-31(25)45(34(26)36(39)43)32(24-39)27-21-29-30(22-33(27)47-3)42-35-28(37(46)48-4)23-40(6-2)15-10-18-44-20-16-41(29,35)38(40)44/h7-12,14-15,21-22,32,36,38,42H,5-6,13,16-20,23-24H2,1-4H3
• InChI Key： ZQWXPMGCNIJOIB-UHFFFAOYSA-N
• SMILES： O=C(C1CC2(C3N(CC=C2)CCC23C=1NC1C2=CC(C2CC3(C4N(CCC5=C4N2C2C5=CC=CC=2)CC=C3)CC)=C(OC)C=1)CC)OC

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 642.357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 5.258

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• PSA: 52.54
• pka: 7.75±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids Eburnan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Eburnan-type alkaloids